N-methyl-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)acetamide hydrochloride

• IUPAC Name: N-methyl-2-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)acetamide;hydrochloride
• InChI: InChI=1S/C14H19N3O2.ClH/c1-15-13(18)9-16-6-10-5-11(8-16)12-3-2-4-14(19)17(12)7-10;/h2-4,10-11H,5-9H2,1H3,(H,15,18);1H
• InChI Key: ZCDZGJKBKMSHCE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1CC2CC(C1)C3=CC=CC(=O)N3C2.Cl
• Molecular Formula: C14H20ClN3O2
• Molecular Weight: 297.78 g/mol
• CAS No.: 2034414-78-1

Description

N-methyl-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C14H20ClN3O2 and its molecular weight is 297.78. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Biological Activities

• A study on the synthesis and biological activities of 5-deaza analogues of aminopterin and folic acid demonstrates the intricate chemical synthesis techniques and the potential anticancer activities of complex molecules. Such methodologies could be relevant for synthesizing and studying the biological activities of similarly complex compounds like the one (Su et al., 1986).

Characterization and Properties

• Research on the silylation of N-(2-hydroxyphenyl)acetamide by methyl(organyl)dichlorosilanes to form silaheterocyclic compounds indicates the importance of structural characterization and understanding the properties of novel compounds, which could be applicable to studying the title compound (Lazareva et al., 2017).

Photochemical Transformations

• A study on the photochemistry of 4(3H)-pyrimidin-4-ones and the formation of medium-ring lactams showcases the photochemical behavior of organic compounds, a topic that might be relevant for understanding the photochemical properties of the target compound (Hirai et al., 1980).

Multicomponent Reactions

• The construction of unique eight- or nine-membered polyheterocyclic systems via multicomponent reaction highlights the complex chemistry involved in creating compounds with specific structural features. This type of research can offer insights into designing and synthesizing compounds with precise configurations (Cao et al., 2019).